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Compound of Interest

Compound Name: C-178

Cat. No.: B1668179 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of C-
178, a potent and selective covalent inhibitor of the STING (stimulator of interferon genes)

protein. Adherence to these procedures is essential to ensure a safe laboratory environment

and maintain the integrity of your research.

Personal Protective Equipment (PPE) and Safety
Measures
All personnel handling C-178 must use the following personal protective equipment and adhere

to the specified safety protocols. These measures are based on the hazard identification

outlined in the Safety Data Sheet (SDS), which indicates that C-178 is harmful if swallowed,

causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1]
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Protection Type Specific Requirement Rationale

Eye Protection
Safety goggles with side-

shields

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Hand Protection Protective gloves (e.g., nitrile)
Prevents skin contact which

can cause irritation.[1]

Body Protection
Impervious clothing (e.g., lab

coat)

Provides a barrier against

accidental spills and

contamination of personal

clothing.[1]

Respiratory Protection Suitable respirator

Necessary to avoid inhalation

of dust or aerosols, which may

cause respiratory tract

irritation.[1]

Operational Plan: Step-by-Step Handling
Procedures
Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage of Solid Form: Store the solid, powdered form of C-178 at -20°C for long-term

stability.

Storage of Solutions: For stock solutions, typically prepared in DMSO, store at -80°C to

ensure stability for up to one year.

Preparation of Solutions
Ventilation: Always handle the solid compound and prepare solutions in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation risk.

Personal Protective Equipment: Ensure all required PPE is worn before handling the

compound.
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Dissolution: C-178 is soluble in DMSO. Prepare solutions according to your experimental

protocol.

Experimental Use
Avoid Contamination: Use dedicated lab equipment and take precautions to prevent cross-

contamination.

Handling Solutions: When working with solutions of C-178, handle with care to avoid

splashes and aerosol generation.

Post-Experiment: Decontaminate all work surfaces and equipment after use.

Disposal Plan
Proper disposal of C-178 and its containers is crucial to prevent environmental contamination

and ensure compliance with local regulations.

Waste Collection: Collect all waste materials, including unused C-178, contaminated

consumables (e.g., pipette tips, tubes), and empty containers, in a designated and clearly

labeled hazardous waste container.

Container Sealing: Ensure the waste container is tightly sealed to prevent leakage.

Disposal: Dispose of the contents and the container in accordance with all applicable local,

state, and federal regulations for chemical waste.[1] Do not dispose of C-178 down the drain

or in general waste.

Emergency Procedures
In the event of an exposure, follow these first-aid measures immediately:
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Exposure Type Immediate Action

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Skin Contact

Wash with plenty of soap and water. Take off

contaminated clothing and wash it before reuse.

[1]

Inhalation
Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[1]

Ingestion Rinse mouth. Do NOT induce vomiting.[1]

In all cases of exposure, seek immediate medical attention.
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Caption: Workflow for safe handling of C-178.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling C-
178 (STING Inhibator)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668179#personal-protective-equipment-for-
handling-c-178]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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